Cas no 63696-98-0 (Propanoic acid, 2-[(methylsulfonyl)oxy]-, methyl ester, (2S)-)

• Product Name: Propanoic acid, 2-[(methylsulfonyl)oxy]-, methyl ester, (2S)-
• CAS No: 63696-98-0
• MF: C₅H₁₀O₅S
• MW: 182.194900989532
• MDL: MFCD28673275
• CID: 1656756
• PubChem ID: 10899286
• Update Time: 2025-04-21

Propanoic acid, 2-[(methylsulfonyl)oxy]-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-[(methylsulfonyl)oxy]-, methyl ester, (2S)-
• methyl (2S)-2-methylsulfonyloxypropanoate
• SCHEMBL2194632
• MFCD28673275
• methyl (s)-2-methanesulfonyloxypropionate
• Methyl (S)-2-(methanesulfonyloxy)propanoate
• DTXSID40447617
• Methyl (S)-2-(methanesulfonyloxy)propanoate, 98%
• XEUQMYXHUMKCJY-BYPYZUCNSA-N
• 63696-98-0

• MDL： MFCD28673275
• Inchi： 1S/C5H10O5S/c1-4(5(6)9-2)10-11(3,7)8/h4H,1-3H3/t4-/m0/s1
• InChI Key： XEUQMYXHUMKCJY-BYPYZUCNSA-N
• SMILES： S(C)(=O)(=O)O[C@H](C(=O)OC)C

Computed Properties

• Exact Mass: 182.0249
• Monoisotopic Mass: 182.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67